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Compound of Interest

Compound Name: (R)-2-phenylpropanal

Cat. No.: B1361230

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate, essential guidance for the safe handling and
disposal of (R)-2-phenylpropanal, a common reagent in organic synthesis. Adherence to
these protocols is critical for minimizing risks and ensuring a secure working environment.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety data for 2-
phenylpropanal.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C9H100 [1112][3]
Molecular Weight 134.18 g/mol [21[31[4]
Appearance Colorless to yellowish liquid [2][4]
Odor Hyacinth-like, floral [4115]
Boiling Point 202 - 205 °C/ 395.6 - 401 °F [6]
Melting Point -60 °C /-76 °F [6]
Flash Point 76 °C / 168.8 °F (Combustible 6]
liquid)
Density 1.002 - 1.011 g/mL at 25 °C [4][6]
Soluble in most fixed oils and
Solubility propylene glycol. Insoluble in 1]

glycerin. Limited solubility in

water.

Hazard Information
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Hazard Statement GHS Classification

Precautionary
Statement Source

Examples

o Skin Irritation,
Causes skin irritation
Category 2

P264: Wash hands

thoroughly after

handling. P280: Wear
protective gloves.

P302+P352: IF ON

SKIN: Wash with LeIL7]
plenty of water.

P332+P317: If skin

irritation occurs: Get

medical help.

May cause an allergic ~ Skin Sensitization,

skin reaction Category 1

P261: Avoid breathing
dust/fume/gas/mist/iva
pours/spray. P272:
Contaminated work
clothing should not be
allowed out of the
workplace.
P302+P352: IF ON
SKIN: Wash with
plenty of water.
P333+P317: If skin

irritation or rash

[6]7]

occurs: Get medical
help. P362+P364:
Take off contaminated
clothing and wash it

before reuse.

Causes serious eye Eye Irritation,

irritation Category 2

P280: Wear eye

protection/face

[6]7]

protection.
P305+P351+P338: IF
IN EYES: Rinse

cautiously with water
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for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

P210: Keep away
) o Flammable liquids, from heat, sparks,
Combustible liquid [6][8]
Category 4 open flames, and hot

surfaces. No smoking.

Experimental Protocol: Safe Handling of (R)-2-
phenylpropanal

This protocol outlines the necessary steps for safely handling (R)-2-phenylpropanal in a
laboratory setting.

1. Engineering Controls and Personal Protective Equipment (PPE)

o Ventilation: Always handle (R)-2-phenylpropanal in a well-ventilated area.[7][9][10] A
chemical fume hood is strongly recommended to minimize inhalation exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles or glasses conforming to EN 166
(EVU) or NIOSH (US) standards.[7][11] A face shield may be necessary if there is a splash
hazard.[11]

e Hand Protection: Chemical-resistant gloves are mandatory.[7][9] Nitrile gloves provide good
short-term protection.[11][12] Always inspect gloves for integrity before use and wash hands
thoroughly after handling.[7][9]

o Skin and Body Protection: Wear a properly fitted laboratory coat, long pants, and closed-toe
shoes to cover as much skin as possible.[11][12]

2. Handling Procedure

e Preparation: Before handling, ensure the work area is clean and uncluttered.[12] Have a spill
kit readily accessible.
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Dispensing: Carefully dispense the required amount of (R)-2-phenylpropanal, avoiding
splashes and the generation of aerosols.

Heating: If heating is required, be aware that it is a combustible liquid and forms explosive
mixtures with air on intense heating.[6] Keep away from open flames, hot surfaces, and other
ignition sources.[8]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong
reducing agents.[8]

. Storage
Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[7][10]
Keep away from heat, sparks, and open flames.[8]
Store separately from incompatible materials and foodstuff containers.[7][10]

. Spill and Emergency Procedures

Minor Spills: Remove all ignition sources.[10] Absorb the spill with an inert material such as
sand, earth, or vermiculite.[10][13] Place the contaminated material in a suitable, labeled
container for disposal.[10]

Major Spills: Evacuate the area and move upwind.[10] Alert emergency responders.[10]
Wear appropriate respiratory protection and protective gloves.[10]

First Aid:

o In case of eye contact: Rinse cautiously with water for several minutes.[7] Remove contact
lenses if present and easy to do. Continue rinsing.

o In case of skin contact: Wash with plenty of soap and water.[7] If skin irritation or rash
occurs, seek medical attention.[7]

o If inhaled: Move the person to fresh air.[7]

o If swallowed: Rinse mouth with water.[14]
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Disposal Plan

All waste containing (R)-2-phenylpropanal must be handled in accordance with local, state,

and federal regulations.[13]

o Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,
in a suitable, closed, and properly labeled container.[7][10]

o Waste Storage: Store waste containers in a designated, secure, and well-ventilated area,

away from incompatible materials.

e Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company or your institution's Environmental Health and Safety (EHS) office.[15] Do not
dispose of it down the drain.[7]

Workflow for Safe Handling of (R)-2-phenylpropanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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